Cas no 1136245-81-2 (6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol)

• Product Name: 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol
• CAS No: 1136245-81-2
• MF: C₂₁H₃₂O₅
• MW: 364.475787162781
• CID: 4671397
• PubChem ID: 24069152
• Update Time: 2024-11-04

6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol Chemical and Physical Properties

Names and Identifiers

• 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol
• 6beta-(Hexa-2,4-dienoyloxy)-9alpha,12-dihydroxydrimenol
• ACon1_001818
• NCGC00180109-01
• BRD-K36388831-001-01-5
• [(1R,4S,4aS,8aS)-4-hydroxy-3,4-bis(hydroxymethyl)-4a,8,8-trimethyl-5,6,7,8a-tetrahydro-1H-naphthalen-1-yl] (2E,4E)-hexa-2,4-dienoate
• 1136245-81-2
• 6??-(Hexa-2,4-dienoyloxy)-9??,12-dihydroxydrimenol
• AKOS040762605

• Inchi： 1S/C21H32O5/c1-5-6-7-9-17(24)26-16-12-15(13-22)21(25,14-23)20(4)11-8-10-19(2,3)18(16)20/h5-7,9,12,16,18,22-23,25H,8,10-11,13-14H2,1-4H3/b6-5+,9-7+/t16-,18+,20+,21-/m1/s1
• InChI Key： FABFALSQMFMAOA-YWDBKMQWSA-N
• SMILES： O[C@]1(CO)C(CO)=C[C@H]([C@H]2C(C)(C)CCC[C@@]21C)OC(/C=C/C=C/C)=O

Computed Properties

• Exact Mass: 364.22497412g/mol
• Monoisotopic Mass: 364.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87
• XLogP3: 2.9

Experimental Properties

• Color/Form: Oil

6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃